Cas no 1210719-18-8 (3',4'-Dihydro-2'H-spirocyclopentane-1,1'-pyrrolo1,2-apyrazine)

• Product Name: 3',4'-Dihydro-2'H-spirocyclopentane-1,1'-pyrrolo1,2-apyrazine
• CAS No: 1210719-18-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD11868482
• CID: 1079444
• PubChem ID: 39732813
• Update Time: 2025-04-20

3',4'-Dihydro-2'H-spirocyclopentane-1,1'-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dihydro-2'H-spiro[cyclopentane-1,1'-pyrrolo[1,2-a]pyrazine]
• spiro[3,4-dihydro-2H-pyrrolo[1,2-a]pyrazine-1,1'-cyclopentane]
• spiro[cyclopentane-1,1'(2'H)-pyrrolo[1,2-a]pyrazine], 3',4'-dihydro-
• LS-06560
• STL468920
• 3',4'-Dihydro-2'H-spiro[cyclopentane-1,1'-pyrrolo[1,2-a]pyrazine], AldrichCPR
• MFCD11868482
• AT28671
• 1210719-18-8
• ALBB-021661
• AKOS006346071
• 3'',4''-Dihydro-2''H-spiro[cyclopentane-1,1''-pyrrolo[1,2-a]pyrazine]
• CS-0321196
• 3',4'-Dihydro-2'H-spirocyclopentane-1,1'-pyrrolo1,2-apyrazine

• MDL： MFCD11868482
• Inchi： 1S/C11H16N2/c1-2-6-11(5-1)10-4-3-8-13(10)9-7-12-11/h3-4,8,12H,1-2,5-7,9H2
• InChI Key： GVGZDJBTVHBYHL-UHFFFAOYSA-N
• SMILES： N1CCN2C=CC=C2C21CCCC2

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines